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An In-depth Technical Guide to the Chemical Properties of 1-Allyl-3-methylimidazolium
Chloride

Introduction
1-Allyl-3-methylimidazolium chloride, often abbreviated as [AMIM]Cl, is a versatile ionic

liquid (IL) that has garnered significant attention across various scientific disciplines. As a room-

temperature ionic liquid (RTIL), it possesses a unique combination of properties including low

volatility, high thermal stability, and the ability to dissolve a wide range of organic and inorganic

materials.[1][2] Its applications are diverse, ranging from its use as a "green" solvent in

cellulose processing and organic synthesis to its role as a plasticizer for biopolymers and an

electrolyte in energy storage devices.[3][4][5][6] This technical guide provides a comprehensive

overview of the core chemical and physical properties of 1-Allyl-3-methylimidazolium
chloride, detailed experimental protocols for their determination, and logical diagrams to

illustrate key concepts and workflows.

Core Chemical and Physical Properties
The fundamental properties of 1-Allyl-3-methylimidazolium chloride are summarized below.

These data are crucial for its application in research and development.
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Property Value Reference

IUPAC Name
1-methyl-3-prop-2-

enylimidazol-1-ium chloride
[7]

Synonyms [AMIM]Cl, AMIM-Cl [5][8]

CAS Number 65039-10-3 [3][5][7][9]

Molecular Formula C₇H₁₁ClN₂ [5][7][9]

Molecular Weight 158.63 g/mol [5][7][9]

Appearance

White to yellow or light orange

crystalline solid, powder, or

liquid

[2][3][10][11]

Physical and Thermodynamic Properties
Property Value Conditions Reference

Melting Point 47 °C - [9][10]

45-56 °C (clear melt) [11]

Density 1.145 g/cm³ 26 °C [9]

Topological Polar

Surface Area
8.8 Å² - [7]

Assay >98% - [8][9]

≥97.0% (HPLC) [5]

Detailed Chemical Characteristics
Solubility
1-Allyl-3-methylimidazolium chloride is recognized for its excellent solvation capabilities,

particularly for biopolymers like cellulose that are insoluble in common solvents.[2][3][4][12] It

can dissolve many inorganic and organic compounds. The concentration dependence of its

aqueous solutions has been studied, showing that density, viscosity, and refractive index
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increase with higher concentrations of [AMIM]Cl.[13] In contrast, the electrical conductivity of

aqueous solutions first increases sharply in water-rich regions and then decreases as the

concentration of the ionic liquid becomes higher.[13] This behavior suggests that [AMIM]Cl acts

as a surfactant-like solvent in aqueous solutions.[13]

Stability and Reactivity
Thermal Stability: [AMIM]Cl is considered a thermostable ionic liquid.[2][14] However, like other

imidazolium-based ionic liquids, it will decompose at elevated temperatures. The thermal

stability of ionic liquids is a critical factor, especially for applications requiring heating, such as

biomass processing.[1] The stability is highly dependent on the nature of the anion and cation.

[15] Imidazolium-based ILs are generally found to be more stable than those based on

pyridinium or ammonium cations.[15] The decomposition temperature can vary significantly,

often in the range of 200 to 400 °C, with the anion playing a crucial role in determining this limit.

[15]

Reactivity and Incompatibilities: 1-Allyl-3-methylimidazolium chloride is incompatible with

strong oxidizing agents and bases.[4] It is also noted to be moisture-sensitive.[4] For storage, it

is recommended to keep it in a cool place, with some suppliers suggesting temperatures as low

as -20°C or between 2-8°C.[2][5]

Safety and Handling
According to safety data sheets, 1-Allyl-3-methylimidazolium chloride presents several

hazards. It is classified as causing skin irritation (H315), serious eye irritation (H319), and may

cause respiratory irritation (H335).[7][16][17]

Precautionary Measures:

Handling: Use in a well-ventilated area and avoid breathing dust, fumes, or vapors.[16][17]

Standard personal protective equipment, including safety glasses with side-shields, gloves,

and appropriate respirators (like a dust mask type N95), should be worn.[5][16]

First Aid: In case of eye contact, rinse cautiously with water for several minutes, removing

contact lenses if possible.[16][17] If inhaled, move the person to fresh air.[18] For skin

contact, wash off with soap and plenty of water.[18]
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Storage: Store in a locked-up, cool, and well-ventilated area.[4][18]

Experimental Protocols
Accurate characterization of ionic liquids is essential for their effective application. The

following are detailed methodologies for key experiments.

Thermal Stability Analysis using Thermogravimetric
Analysis (TGA)
Objective: To determine the decomposition temperature and long-term thermal stability of

[AMIM]Cl.

Methodology:

Instrument: A thermogravimetric analyzer (e.g., TA Instruments Q50) is used.[15]

Sample Preparation: A small amount of the ionic liquid (typically 18-20 mg) is placed in a

platinum or alumina crucible.[15] Prior to analysis, the IL should be dried under vacuum to

minimize interference from water.[19]

Analysis Conditions:

Atmosphere: High-purity nitrogen gas (99.999%) is used as a purge gas with a constant

flow rate (e.g., 40 mL/min) to maintain an inert environment.[15]

Temperature Program (Ramped): The sample is heated at a constant rate, typically 10

°C/min, from ambient temperature up to a final temperature of around 700 °C.[15] The

onset decomposition temperature (T_onset_) is determined from the resulting mass loss

curve.[15]

Temperature Program (Isothermal): For long-term stability, the sample is held at a constant

temperature (e.g., 150 °C) for an extended period (e.g., 10 hours).[1][15] The mass loss

over time is recorded to evaluate stability at operating temperatures. The temperature at

which a 1% mass loss occurs in 10 hours (T_0.01/10h_) can be used as a practical

measure of long-term stability.[15]
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Data Analysis: The TGA curve (mass vs. temperature) and its derivative (DTG curve) are

analyzed to identify the temperatures at which significant mass loss events occur.[20]

Phase Transition Analysis using Differential Scanning
Calorimetry (DSC)
Objective: To determine the melting point and any other phase transitions of [AMIM]Cl.

Methodology:

Instrument: A differential scanning calorimeter (e.g., Netzsch DSC 214 Polyma) is used.[19]

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is hermetically

sealed in an aluminum pan. An empty sealed pan is used as a reference.

Analysis Conditions:

Atmosphere: A nitrogen purge is used to maintain an inert atmosphere.

Temperature Program: The sample is subjected to a controlled temperature program,

which typically includes a cooling cycle followed by a heating cycle. A common program

would be:

Cool from ambient to -80 °C at 10 °C/min.

Hold for 5 minutes to ensure thermal equilibrium.

Heat from -80 °C to 150 °C at 10 °C/min.

Data Analysis: The heat flow as a function of temperature is recorded. Endothermic events,

such as melting, appear as peaks on the DSC thermogram. The melting point is typically

taken as the onset or peak temperature of the melting endotherm.

Density, Viscosity, and Conductivity Measurements
Objective: To measure the fundamental physical properties of [AMIM]Cl and its aqueous

solutions.
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Methodology:

Density: A vibrating tube densitometer (e.g., Anton Paar DMA 4500 M) can be used for high-

precision measurements at a controlled temperature (e.g., 298.15 K).[13][21] The instrument

should be calibrated with dry air and deionized water.

Viscosity: A rotational viscometer or a capillary viscometer can be used. Measurements

should be performed in a temperature-controlled bath to ensure accuracy.

Conductivity: An electrical conductivity meter with a temperature-controlled probe is used.

The cell is calibrated with standard potassium chloride solutions of known conductivity.

Sample Preparation for Aqueous Solutions: Solutions of varying concentrations are prepared

by gravimetrically mixing the ionic liquid with doubly distilled water.[13] All measurements

should be repeated multiple times to ensure reproducibility.[13]

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the study of 1-
Allyl-3-methylimidazolium chloride.
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Caption: Synthesis pathway for 1-Allyl-3-methylimidazolium chloride.
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Physicochemical Analysis
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Caption: Experimental workflow for ionic liquid characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.3c05697
https://www.researchgate.net/publication/273837292_Thermal_stability_and_crystallization_behavior_of_imidazolium_halide_ionic_liquids
https://pubs.acs.org/doi/10.1021/acs.jced.3c00687
https://www.benchchem.com/product/b1250971#1-allyl-3-methylimidazolium-chloride-chemical-properties
https://www.benchchem.com/product/b1250971#1-allyl-3-methylimidazolium-chloride-chemical-properties
https://www.benchchem.com/product/b1250971#1-allyl-3-methylimidazolium-chloride-chemical-properties
https://www.benchchem.com/product/b1250971#1-allyl-3-methylimidazolium-chloride-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1250971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

